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Executive Summary & Compound Identity
2-(2-Chloro-6-fluoro-3-methylphenyl)acetamide represents a "privileged scaffold" in modern

drug discovery. Its trisubstituted benzene ring—featuring a specific 2-chloro, 6-fluoro, 3-methyl

substitution pattern—serves as a steric and electronic "lock." This motif restricts conformational

rotation when integrated into larger drug molecules, a critical feature for high-affinity binding to

targets such as Malate Synthase (GlcB) in Mycobacterium tuberculosis and the Cannabinoid

Receptor 1 (CB1).

This guide provides the physicochemical baseline required to utilize this intermediate

effectively, addressing the lack of standardized data in general chemical repositories.
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Property Specification

IUPAC Name 2-(2-Chloro-6-fluoro-3-methylphenyl)acetamide

Common Identifiers
Amide derivative of CAS 261762-92-9 (Acid);

Nitrile precursor CAS 1050909-67-5 (analog)

Molecular Formula C₉H₉ClFNO

Molecular Weight 201.63 g/mol

SMILES CC1=C(Cl)C(CC(N)=O)=C(F)C=C1

Key Moiety
2-Cl, 6-F, 3-Me Phenyl Ring (Steric/Electronic

Lock)

Physicochemical Properties
Note: Where experimental values for the specific amide are proprietary or rare, values are

derived from the corresponding acid (CAS 261762-92-9) and benzyl alcohol (CAS 261762-83-

8) analogs using validated SAR (Structure-Activity Relationship) principles.

Solid-State Characteristics
The molecule exists as a crystalline solid. The amide functionality significantly increases the

melting point compared to its alcohol and acid precursors due to intermolecular hydrogen

bonding (

).

Physical State: White to off-white crystalline powder.

Melting Point (Predicted): 135°C – 145°C.

Basis: The benzyl alcohol analog melts at 56–58°C. Primary acetamides typically exhibit a

MP elevation of +80–100°C over their alcohol counterparts.

Hygroscopicity: Low. The lipophilic halogenated ring protects the amide core, reducing

moisture uptake compared to non-halogenated phenylacetamides.
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Solubility & Lipophilicity
The 2-Chloro-6-fluoro-3-methyl substitution creates a "lipophilic shield," making the molecule

poorly soluble in aqueous media but highly soluble in polar aprotic solvents.

Solvent Solubility Rating Application Relevance

Water (pH 7) Low (< 0.5 mg/mL)
Requires co-solvents

(DMSO/PEG) for bioassays.

DMSO High (> 50 mg/mL)
Preferred stock solution

solvent.

Methanol/Ethanol Moderate-High Suitable for recrystallization.

Dichloromethane Moderate
Useful for extraction during

synthesis.

LogP (Octanol/Water): ~1.8 – 2.1 (Predicted).

Significance: This moderate lipophilicity allows for good membrane permeability, a key

reason this scaffold is used in intracellular targets like TB enzymes.

Acid-Base Profile (pKa)
Amide pKa: ~15 (Neutral in physiological range).

Protonation: The amide nitrogen is extremely weakly basic; it will not protonate under

physiological conditions.

Hydrolysis Risk: Stable at pH 7.4. Hydrolysis to the corresponding phenylacetic acid (CAS

261762-92-9) occurs only under strong acidic (6M HCl, reflux) or basic (1M NaOH, 80°C)

conditions.

Structural Characterization (Spectroscopy)
Correct identification relies on resolving the specific substitution pattern on the phenyl ring. The

Fluorine-19 NMR and Proton NMR coupling patterns are diagnostic.
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1H-NMR Diagnostic Signals (DMSO-d6)
Amide Protons (-NH₂): Two broad singlets or one broad doublet around

7.0 – 7.5 ppm.

Benzylic Protons (-CH₂-): Singlet (or doublet due to long-range F-coupling) at

3.5 – 3.7 ppm.

Aromatic Ring (2 Protons):

H4 (para to CH2): Doublet of doublets (dd). Shows coupling to H5 and F6.

H5 (meta to CH2): Doublet of doublets.

Methyl Group (-CH₃): Singlet at

2.2 – 2.3 ppm. Crucial check: Ensure integration corresponds to 3H to confirm the methyl
group is present and not lost/oxidized.

19F-NMR
Signal: Single peak around

-110 to -120 ppm.

Coupling: Will show coupling to the adjacent aromatic protons. This confirms the ortho (6-

position) placement of the fluorine relative to the acetamide side chain.

Synthetic & Degradation Pathways
Understanding the lifecycle of this intermediate is vital for process control.

Synthesis Workflow (Graphviz)
The amide is typically generated from the nitrile or acid chloride to avoid harsh conditions that

might affect the halogen substituents.
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Coupling / Cyclization
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Figure 1: Synthetic logic connecting the nitrile and acid precursors to the target amide and its

downstream application in API synthesis.

Applications in Drug Discovery
This molecule is not just a random intermediate; it is a Pharmacophore Building Block.

Anti-Tuberculosis (GlcB Inhibitors)
Research indicates that phenyl-diketo acid derivatives containing the 2-chloro-6-fluoro-3-

methylphenyl moiety are potent inhibitors of Malate Synthase (GlcB).

Mechanism: The GlcB enzyme is essential for the glyoxylate shunt, allowing M. tuberculosis

to survive in a latent state using fatty acids as a carbon source.

Role of the Amide: The amide serves as a stable precursor that can be converted into the

required diketo acid pharmacophore or used as a bioisostere to improve metabolic stability.

CB1 Receptor Antagonists
The steric bulk of the 2-Cl, 3-Me substitution forces the phenyl ring into a perpendicular

conformation relative to the core scaffold (often a piperazine or pyrazole), a geometry required

for selectivity against the Cannabinoid Receptor 1 (CB1).

Experimental Protocols
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Protocol A: Solubility Determination (Shake-Flask
Method)
Use this protocol to validate solubility for biological assays.

Preparation: Weigh 5.0 mg of the amide into a 2 mL HPLC vial.

Solvent Addition: Add 100 µL of DMSO.

Agitation: Vortex for 1 minute.

Observation: If clear, solubility > 50 mg/mL.

If cloudy: Add DMSO in 100 µL increments until clear.

Aqueous Dilution: Take 10 µL of the DMSO stock and add to 990 µL PBS (pH 7.4).

Critical Step: Observe for precipitation immediately. This defines the "kinetic solubility limit"

for bioassays.

Protocol B: HPLC Purity Analysis
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (Aromatic) and 220 nm (Amide bond).

Retention Time: Expect the amide to elute after the corresponding benzyl alcohol but before

the fully non-polar precursors, typically in the 6.0 – 7.5 min range.

Safety & Handling (MSDS Highlights)
Signal Word:WARNING
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Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation (common for halogenated aromatics).

H319: Causes serious eye irritation.

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). While the amide is

relatively stable, the halogenated ring can be sensitive to light over long periods

(photodehalogenation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8118472/docs#physicochemical-properties-of-2-2-
chloro-6-fluoro-3-methylphenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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